Cas no 144192-29-0 (Cyclohexanecarboxylic acid, 2-butyl-6-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-butyl-6-oxo-, ethyl ester
• CAS No: 144192-29-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1314870
• Update Time: 2024-08-18

Cyclohexanecarboxylic acid, 2-butyl-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-butyl-6-oxo-, ethyl ester

• Inchi： 1S/C13H22O3/c1-3-5-7-10-8-6-9-11(14)12(10)13(15)16-4-2/h10,12H,3-9H2,1-2H3
• InChI Key： WZEHMPSGGDSRGM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(=O)CCCC1CCCC

Computed Properties

• Exact Mass: 226.15696

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 310.4±35.0 °C(Predicted)
• PSA: 43.37
• pka: 12.12±0.40(Predicted)